Cas no 147137-39-1 (1-methyl-1H-1,2,3-benzotriazole-6-carboxylic acid)

• Product Name: 1-methyl-1H-1,2,3-benzotriazole-6-carboxylic acid
• CAS No: 147137-39-1
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 3166802
• PubChem ID: 17836426
• Update Time: 2025-04-21

1-methyl-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-1,2,3-benzotriazole-6-carboxylic acid
• EN300-133390
• 3-methylbenzotriazole-5-carboxylic acid
• 147137-39-1
• 1-methyl-1H-benzo[d][1,2,3]triazole-6-carboxylicacid
• XFA13739
• AKOS017532354
• 3-Methyl-3H-benzotriazole-5-carboxylic acid
• CS-0446938
• SCHEMBL1256199
• Z1262555909
• 1-methyl-1H-benzo[d][1,2,3]triazole-6-carboxylic acid
• 1-Methyl-1H-benzotriazole-6-carboxylic acid
• H26797
• 850-584-3
• IRPJOTVJWOFFBR-UHFFFAOYSA-N

• Inchi： 1S/C8H7N3O2/c1-11-7-4-5(8(12)13)2-3-6(7)9-10-11/h2-4H,1H3,(H,12,13)
• InChI Key： IRPJOTVJWOFFBR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N(C)N=N2)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 432.4±18.0 °C at 760 mmHg
• Flash Point: 215.3±21.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-methyl-1H-1,2,3-benzotriazole-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles